Cas no 877263-71-3 (Isoquinoline, 4-bromo-7-methyl-)

Isoquinoline, 4-bromo-7-methyl- structure
877263-71-3 structure
Product Name:Isoquinoline, 4-bromo-7-methyl-
CAS No:877263-71-3
MF:C10H8BrN
MW:222.081221580505
CID:1911984
PubChem ID:68995799
Update Time:2025-09-22

Isoquinoline, 4-bromo-7-methyl- Chemical and Physical Properties

Names and Identifiers

    • Isoquinoline, 4-bromo-7-methyl-
    • EN300-708642
    • SCHEMBL4306327
    • 877263-71-3
    • 4-bromo-7-methylisoquinoline
    • Inchi: 1S/C10H8BrN/c1-7-2-3-9-8(4-7)5-12-6-10(9)11/h2-6H,1H3
    • InChI Key: IHXMJJYOAJJUQS-UHFFFAOYSA-N
    • SMILES: BrC1=CN=CC2C=C(C)C=CC=21

Computed Properties

  • Exact Mass: 220.98401Da
  • Monoisotopic Mass: 220.98401Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 12.9Ų

Isoquinoline, 4-bromo-7-methyl- Pricemore >>

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